Cas no 515848-12-1 (5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide)

5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide structure
515848-12-1 structure
Product Name:5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide
CAS No:515848-12-1
MF:C16H13ClN2O4
MW:332.738423109055
CID:3081853
PubChem ID:844569
Update Time:2025-04-21

5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide
    • Oprea1_706390
    • CCG-276346
    • 5-((2-chlorophenoxy)methyl)-N-(5-methylisoxazol-3-yl)furan-2-carboxamide
    • MLS000719272
    • CHEMBL1359485
    • HMS2728G11
    • AKOS000651219
    • SMR000291540
    • 515848-12-1
    • F3088-2494
    • 5-[(2-chlorophenoxy)methyl]-N-(5-methyl-3-isoxazolyl)-2-furamide
    • AK-968/41926331
    • STK299944
    • Inchi: 1S/C16H13ClN2O4/c1-10-8-15(19-23-10)18-16(20)14-7-6-11(22-14)9-21-13-5-3-2-4-12(13)17/h2-8H,9H2,1H3,(H,18,19,20)
    • InChI Key: QHNGSCPYIGFUDA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OCC1=CC=C(C(NC2C=C(C)ON=2)=O)O1

Computed Properties

  • Exact Mass: 332.0563846Da
  • Monoisotopic Mass: 332.0563846Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 77.5Ų

5-[(2-chlorophenoxy)methyl]-N-(5-methyl-1,2-oxazol-3-yl)furan-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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